Cas no 867040-30-0 (6-chloro-3-(4-methoxybenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline)

• Product Name: 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline
• CAS No: 867040-30-0
• MF: C₂₂H₂₃ClN₂O₃S
• MW: 430.947623491287
• CID: 6263225
• PubChem ID: 18559642
• Update Time: 2025-05-23

6-chloro-3-(4-methoxybenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline
• 867040-30-0
• 6-chloro-3-(4-methoxyphenyl)sulfonyl-4-(3-methylpiperidin-1-yl)quinoline
• AKOS001858092
• AKOS022047900
• F1607-1093
• 6-chloro-3-((4-methoxyphenyl)sulfonyl)-4-(3-methylpiperidin-1-yl)quinoline

• Inchi： 1S/C22H23ClN2O3S/c1-15-4-3-11-25(14-15)22-19-12-16(23)5-10-20(19)24-13-21(22)29(26,27)18-8-6-17(28-2)7-9-18/h5-10,12-13,15H,3-4,11,14H2,1-2H3
• InChI Key： BUMLVDRDFQSATO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=CN=2)S(C1C=CC(=CC=1)OC)(=O)=O)N1CCCC(C)C1

Computed Properties

• Exact Mass: 430.1117915g/mol
• Monoisotopic Mass: 430.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 67.9Ų

Additional information on 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline

Research Brief on 6-Chloro-3-(4-methoxybenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline (CAS: 867040-30-0)

In recent years, the compound 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline (CAS: 867040-30-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its quinoline core and sulfonyl substituent, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date summary of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline involves a multi-step process that includes the functionalization of the quinoline scaffold. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for further pharmacological evaluation. The compound's unique structure, featuring a 4-methoxybenzenesulfonyl group and a 3-methylpiperidin-1-yl moiety, contributes to its distinctive biological properties.

Pharmacological investigations have revealed that 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline exhibits potent inhibitory activity against specific enzymatic targets. For instance, it has been identified as a selective inhibitor of certain kinases involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammation, making it a candidate for further development in oncology and immunology.

Recent preclinical studies have focused on elucidating the compound's mechanism of action. It has been shown to interact with key signaling proteins, disrupting pathways that are often dysregulated in diseases such as cancer and autoimmune disorders. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability as a drug candidate. Preliminary data suggest favorable bioavailability and a manageable toxicity profile.

Despite these promising findings, challenges remain in the development of 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity warrant continued investigation to fully explore its therapeutic potential. Future research should focus on overcoming existing challenges and advancing the compound toward clinical trials.